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Compound of Interest

Compound Name: Tris-PCz

Cat. No.: B8231135 Get Quote

For researchers, scientists, and drug development professionals navigating the landscape of

organic light-emitting diodes (OLEDs), the selection of optimal materials is paramount to

achieving high efficiency and device stability. Tris-(4-carbazoyl-9-ylphenyl)amine (Tris-PCz)

has emerged as a key material, particularly in the realm of Thermally Activated Delayed

Fluorescence (TADF) devices. This guide provides an objective comparison of the quantum

efficiency of Tris-PCz based devices with viable alternatives, supported by experimental data

and detailed protocols.

Performance Comparison of Hole Transport and
Host Materials
Tris-PCz is frequently employed as a hole transport layer (HTL), an exciton blocking layer, or

as a component of an exciplex-forming host system.[1][2][3] Its performance is often

benchmarked against other common materials such as 4,4′,4″-Tris(N-3-methylphenyl-N-phenyl-

amino)-triphenylamine (m-MTDATA), 1,1-Bis(4-(di-p-tolylamino)phenyl)cyclohexane (TAPC),

and 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl (CBP). The external quantum efficiency (EQE), a

critical metric for device performance, is highly dependent on the overall device architecture.

The following tables summarize the performance of OLEDs utilizing Tris-PCz and its

alternatives in various roles.

Table 1: Comparison of Tris-PCz as a Component in Exciplex-Forming Host Systems
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Donor Material
Acceptor
Material

Emitter
(Dopant)

Max EQE (%)
Reference
Device
Structure

Tris-PCz CN-T2T None (Exciplex) 11.9

ITO/ 4%

ReO3:Tris-PCz

(60 nm)/ Tris-

PCz (15 nm) /

Tris-PCz:CN-

T2T(1:1) (25

nm)/ CN-T2T (50

nm)/Liq (0.5

nm)/Al (100 nm)

[4]

Tris-PCz CN-T2T Rubrene (1 wt%) 6.9 As above

Tris-PCz CN-T2T DCJTB (1 wt%) 9.7 As above

m-MTDATA TmPyPB Ir(Flpy-CF3)3 25.2
Not specified in

detail[5]

Ph2Cz PO-T2T None (Exciplex) 8.51
Not specified in

detail[6]

2Ph2Cz PO-T2T NZDFT (2 wt%) 11.30
Not specified in

detail[6]

Table 2: Comparison of Materials in Hole Transport and Host Roles
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Hole Transport
Layer (HTL)

Host Material
Emitter
(Dopant)

Max EQE (%)
Reference
Device
Structure

Tris-PCz / mCBP

(Host)
mCBP 4CzPN (10 wt%) Not specified

ITO/HATCN (10

nm)/Tris-PCz (35

nm)/10 wt.%

4CzPN:mCBP

(G-EML) (3

nm)/...[1]

TAPC Not specified FIrpic ~10.6 - 21.59 Varies[7]

NPB Not specified Not specified
Not widely

reported
Varies[7]

TCTA CBP Ir(dmpq)2(acac) Not specified Not specified[8]

mCP CBP Ir(dmpq)2(acac) Not specified Not specified[8]

TAPC CBP Ir(dmpq)2(acac) Not specified Not specified[8]

CBP CBP PBIST (0.5 wt%) 7 Not specified[9]

Experimental Protocols
Measurement of External Quantum Efficiency (EQE)
The accurate determination of EQE is crucial for evaluating and comparing OLED device

performance. A common and reliable method involves the use of an integrating sphere.

Objective: To measure the ratio of the number of photons emitted from the device to the

number of electrons injected.

Apparatus:

Source Measure Unit (SMU)

Integrating Sphere coupled to a calibrated spectrometer (e.g., a CCD or photodiode array)

Device holder with electrical probes
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Computer with control and data acquisition software

Procedure:

Device Preparation: The OLED device is mounted in a custom holder that allows for

electrical contact while ensuring that only forward-emitted light is collected. The edges of the

device should be masked to prevent wave-guided light from escaping and artificially inflating

the EQE measurement.

System Calibration: The spectral response of the entire measurement system (integrating

sphere and spectrometer) is calibrated using a standard lamp with a known spectral

irradiance. This calibration factor is used to convert the measured signal into an absolute

number of photons.

Device Operation: The SMU is used to apply a controlled current or voltage to the OLED

device.

Light Collection: The light emitted from the device is captured by the integrating sphere,

which ensures that light emitted over a wide range of angles is collected.[10]

Spectral Measurement: The spectrometer records the electroluminescence (EL) spectrum of

the device at the given operating current/voltage.

Current Measurement: Simultaneously, the SMU records the precise injection current flowing

through the device.

EQE Calculation: The EQE is calculated using the following formula[11]:

EQE (%) = (Number of emitted photons / Number of injected electrons) * 100

Where:

The number of emitted photons is determined by integrating the calibrated EL spectrum.

The number of injected electrons is calculated from the measured current (I) and the

elementary charge (e): Number of electrons = I / e.
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Data Analysis: The EQE is typically plotted as a function of current density or luminance to

show the efficiency roll-off at higher brightness levels.

Visualizing Performance and Mechanisms
To better understand the factors influencing quantum efficiency, it is useful to visualize the

energy landscapes and operational pathways within the devices.

Energy Level Diagram
The alignment of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied

Molecular Orbital (LUMO) levels of the various materials in an OLED stack is critical for efficient

charge injection, transport, and recombination.

Cathode (Al) Electron Transport Layer (ETL) Host Materials Hole Transport Layer (HTL) Anode (ITO)

Al
~4.2 eV

TPBi
LUMO: 2.7 eV
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mCP
LUMO: 2.4 eV
HOMO: 5.9 eV
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HOMO: 5.6 eV
LUMO: 2.1 eV

TAPC
HOMO: 5.5 eV
LUMO: 2.0 eV

m-MTDATA
HOMO: 5.1 eV
LUMO: 2.0 eV

ITO
~4.8 eV
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Caption: Energy level diagram of common OLED materials.

Experimental Workflow for EQE Measurement
The process of measuring the external quantum efficiency follows a systematic workflow to

ensure accurate and reproducible results.
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System Setup & Calibration
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Caption: Workflow for EQE measurement.
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Charge Transport and Emission in a Tris-PCz Based
TADF OLED
In a TADF OLED, Tris-PCz can act as a hole-transporting material and also as the donor in an

exciplex-forming host. This diagram illustrates the key processes leading to light emission.
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OLED Device Layers

Emission Process in EML
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Caption: TADF mechanism in a Tris-PCz device.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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